Cas no 25699-89-2 (4-(1H-1,2,4-Triazol-1-yl)benzonitrile)
4-(1H-1,2,4-Triazol-1-yl)benzonitrile is a heterocyclic aromatic compound featuring a benzonitrile core substituted with a 1,2,4-triazole moiety. This structure imparts versatility in synthetic applications, particularly in pharmaceuticals and agrochemicals, where it serves as a key intermediate. The triazole group enhances reactivity, enabling efficient participation in nucleophilic substitution and metal-catalyzed coupling reactions. Its benzonitrile component contributes to stability and solubility in organic solvents, facilitating further functionalization. The compound’s well-defined molecular architecture makes it valuable for designing biologically active molecules, including antifungal and kinase inhibitor agents. High purity and consistent performance underscore its utility in research and industrial settings.
25699-89-2 structure
Product Name:4-(1H-1,2,4-Triazol-1-yl)benzonitrile
CAS No:25699-89-2
MF:C9H6N4
MW:170.170740604401
MDL:MFCD07368643
CID:1039937
PubChem ID:10313298
Update Time:2025-10-29
4-(1H-1,2,4-Triazol-1-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(1H-1,2,4-Triazol-1-yl)benzonitrile
- 4-(1,2,4-triazol-1-yl)benzonitrile
- 1-(4-cyanophenyl)-1,2,4-triazole
- 1-p-Cyanophenyl-1,2,4-triazol
- 4-(4-cyanophenyl)-1,2,4-triazole
- 4-[1,2,4]triazol-1-yl-benzonitrile
- AK-80848
- ANW-68018
- CTK8C2211
- KB-237099
- SureCN2270763
- AS-40404
- CS-0143620
- Benzonitrile, 4-(1H-1,2,4-triazol-1-yl)-
- DTXSID90437982
- AKOS000222273
- F8887-2126
- DB-331492
- SCHEMBL2270763
- MFCD07368643
- GVHXOBQEQQQJEC-UHFFFAOYSA-N
- 25699-89-2
-
- MDL: MFCD07368643
- Inchi: 1S/C9H6N4/c10-5-8-1-3-9(4-2-8)13-7-11-6-12-13/h1-4,6-7H
- InChI Key: GVHXOBQEQQQJEC-UHFFFAOYSA-N
- SMILES: N1(C=NC=N1)C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 170.059246208g/mol
- Monoisotopic Mass: 170.059246208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 54.5Ų
4-(1H-1,2,4-Triazol-1-yl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM154422-5g |
4-(1H-1,2,4-triazol-1-yl)benzonitrile |
25699-89-2 | 95% | 5g |
$356 | 2021-06-17 | |
| Alichem | A019095765-1g |
4-(1H-1,2,4-Triazol-1-yl)benzonitrile |
25699-89-2 | 95% | 1g |
$241.68 | 2023-09-02 | |
| Alichem | A019095765-5g |
4-(1H-1,2,4-Triazol-1-yl)benzonitrile |
25699-89-2 | 95% | 5g |
$696.66 | 2023-09-02 | |
| Fluorochem | 231902-250mg |
4-(1H-1,2,4-Triazol-1-yl)benzonitrile |
25699-89-2 | 95% | 250mg |
£105.00 | 2021-06-29 | |
| Fluorochem | 231902-1g |
4-(1H-1,2,4-Triazol-1-yl)benzonitrile |
25699-89-2 | 95% | 1g |
£210.00 | 2021-06-29 | |
| Fluorochem | 231902-5g |
4-(1H-1,2,4-Triazol-1-yl)benzonitrile |
25699-89-2 | 95% | 5g |
£583.00 | 2021-06-29 | |
| Chemenu | CM154422-250mg |
4-(1H-1,2,4-triazol-1-yl)benzonitrile |
25699-89-2 | 95% | 250mg |
$111 | 2024-07-28 | |
| Chemenu | CM154422-1g |
4-(1H-1,2,4-triazol-1-yl)benzonitrile |
25699-89-2 | 95% | 1g |
$210 | 2024-07-28 | |
| Chemenu | CM154422-5g |
4-(1H-1,2,4-triazol-1-yl)benzonitrile |
25699-89-2 | 95% | 5g |
$625 | 2024-07-28 | |
| abcr | AB542376-250 mg |
4-(1H-1,2,4-Triazol-1-yl)benzonitrile; . |
25699-89-2 | 250MG |
€199.80 | 2023-04-14 |
4-(1H-1,2,4-Triazol-1-yl)benzonitrile Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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